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Get Quote

Chemical Identification and Properties

The compound 9-Hydroxy-4-methoxyacridine (also known as 4-Methoxyacridin-9(10H)-one) is a

heterocyclic building block with the following core identifiers [1] [2] [3]:

Property Value

CAS Registry Number 35308-00-0 [1] [4] [3]

Molecular Formula C₁₄H₁₁NO₂ [1] [4] [3]

Molecular Weight 225.24 g/mol [1] [4] [3]

SMILES COc1cccc2c(O)c3ccccc3nc12 [1]

The melting point you mentioned is consistent across multiple supplier datasheets and chemical databases,

though some note that the compound decomposes at this temperature [4] [3]. One source also lists a boiling

point estimate [3].

Melting Point Data
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The following table summarizes the reported melting point information:

Source Melting Point Notes

Stenutz.eu [1] 286 °C -

Mendel Chemicals [4] 284-287 °C (dec.) Decomposes (lit.)

ChemicalBook [3] 284-287 °C (dec.) Decomposes (lit.)

Research Context and Potential Applications

While a full whitepaper cannot be constructed, current research indicates this compound is a candidate for

pharmaceutical development.

Antimycobacterial Research: A 2022 study investigated 9-Hydroxy-4-methoxyacridine for activity
against multidrug-resistant Mycobacterium tuberculosis [5]. The study used a Resazurin reduction
microplate assay (REMA) to determine the Minimum Inhibitory Concentration (MIC) against various
TB strains [5].

Pharmaceutical Intermediate: The compound is generally used in laboratory research and is listed
as a pharmaceutical intermediate for synthesis [6] [7]. Its role as a DNA-binding compound is well-

established [7].

The experimental workflow for the antimycobacterial study can be visualized as follows:
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Figure: REMA Workflow for Anti-TB Activity Assessment [5]
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Availability and Handling
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This compound is commercially available from chemical suppliers for research purposes.

Supplier Examples: Mendel Chemicals, Sigma-Aldrich, and others listed on ChemicalBook [4] [3].
Appearance: Typically a light yellow to off-white or green-yellow crystalline powder [6] [3].

Storage: Should be stored in a cool, dry place away from light and moisture [6] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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